Cas no 1261901-65-8 (4-(4-hydroxyphenyl)-3-methoxybenzoic acid)

• Product Name: 4-(4-hydroxyphenyl)-3-methoxybenzoic acid
• CAS No: 1261901-65-8
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD18319064
• CID: 2762287
• Update Time: 2025-06-14

4-(4-hydroxyphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxyphenyl)-3-methoxybenzoic acid

• MDL： MFCD18319064
• Inchi： 1S/C14H12O4/c1-18-13-8-10(14(16)17)4-7-12(13)9-2-5-11(15)6-3-9/h2-8,15H,1H3,(H,16,17)
• InChI Key： PPMIGKDXUOPLPN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 244.07400

Experimental Properties

• PSA: 66.76000
• LogP: 2.76600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-hydroxyphenyl)-3-methoxybenzoic acid

Recent Advances in the Study of 4-(4-Hydroxyphenyl)-3-Methoxybenzoic Acid (CAS: 1261901-65-8): A Comprehensive Research Brief

The compound 4-(4-hydroxyphenyl)-3-methoxybenzoic acid (CAS: 1261901-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical implications. The review is based on peer-reviewed publications, patents, and industry reports published within the last three years.

Recent studies have highlighted the role of 4-(4-hydroxyphenyl)-3-methoxybenzoic acid as a key intermediate in the synthesis of novel anti-inflammatory and anticancer agents. Its unique chemical structure, featuring both hydroxyl and methoxy functional groups, allows for versatile interactions with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting COX-2 enzymes, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that derivatives of 4-(4-hydroxyphenyl)-3-methoxybenzoic acid exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) while sparing normal cells. The mechanism of action appears to involve the modulation of estrogen receptor signaling pathways, making it a candidate for further development as a targeted therapy.

The synthesis and optimization of 4-(4-hydroxyphenyl)-3-methoxybenzoic acid have also been a focus of recent research. A 2022 patent (US20220169654A1) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly relevant for scaling up production for clinical trials. Furthermore, computational modeling studies have provided insights into the structure-activity relationship (SAR) of this compound, enabling the design of more potent analogs with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of evidence supports the continued investigation of 4-(4-hydroxyphenyl)-3-methoxybenzoic acid and its derivatives as potential therapeutics. This brief underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians to fully realize the therapeutic potential of this compound.